![molecular formula C22H28N2O2 B330062 3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE](/img/structure/B330062.png)
3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE
Description
3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE is a synthetic organic compound with the molecular formula C22H28N2O2 and a molecular weight of 352.47 g/mol . This compound is characterized by its complex structure, which includes phenyl groups and a propanamide backbone. It is used in various scientific research applications due to its unique chemical properties.
Properties
Molecular Formula |
C22H28N2O2 |
|---|---|
Molecular Weight |
352.5 g/mol |
IUPAC Name |
3-phenyl-N-[4-(3-phenylpropanoylamino)butyl]propanamide |
InChI |
InChI=1S/C22H28N2O2/c25-21(15-13-19-9-3-1-4-10-19)23-17-7-8-18-24-22(26)16-14-20-11-5-2-6-12-20/h1-6,9-12H,7-8,13-18H2,(H,23,25)(H,24,26) |
InChI Key |
CICREFGWHOTJNU-UHFFFAOYSA-N |
SMILES |
C1=CC=C(C=C1)CCC(=O)NCCCCNC(=O)CCC2=CC=CC=C2 |
Canonical SMILES |
C1=CC=C(C=C1)CCC(=O)NCCCCNC(=O)CCC2=CC=CC=C2 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE typically involves multiple steps, including the formation of intermediate compounds. One common method involves the reaction of 3-phenylpropanoic acid with butylamine to form an amide intermediate. This intermediate is then reacted with another molecule of 3-phenylpropanoic acid under specific conditions to yield the final product .
Industrial Production Methods
Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions, such as temperature, pressure, and catalysts, are optimized to maximize yield and purity. Industrial methods also focus on cost-effectiveness and scalability to meet the demands of various applications.
Chemical Reactions Analysis
Types of Reactions
3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form various oxidized derivatives.
Reduction: Reduction reactions can yield reduced forms of the compound.
Substitution: It can undergo substitution reactions where functional groups are replaced by other groups.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles for substitution reactions. The reaction conditions, such as solvent, temperature, and pH, are carefully controlled to achieve the desired products.
Major Products Formed
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids or ketones, while reduction may produce alcohols or amines. Substitution reactions can result in a wide range of derivatives with different functional groups.
Scientific Research Applications
3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE has several scientific research applications, including:
Chemistry: It is used as a building block for the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities and interactions with biomolecules.
Medicine: Research is ongoing to explore its potential therapeutic uses, including as a drug candidate.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use.
Comparison with Similar Compounds
Similar Compounds
Similar compounds include other amides and derivatives of 3-phenylpropanoic acid. Examples include:
- N-(3-phenylpropyl)acetamide
- 3-phenyl-N-(butyl)propanamide
Uniqueness
What sets 3-PHENYL-N-[4-(3-PHENYLPROPANAMIDO)BUTYL]PROPANAMIDE apart is its specific structure, which imparts unique chemical and biological properties
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
